5-(5-(Pyrrolidin-1-ylsulfonyl)furan-2-yl)-3-(o-tolyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2-methylphenyl)-5-(5-pyrrolidin-1-ylsulfonylfuran-2-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H17N3O4S/c1-12-6-2-3-7-13(12)16-18-17(24-19-16)14-8-9-15(23-14)25(21,22)20-10-4-5-11-20/h2-3,6-9H,4-5,10-11H2,1H3
• InChI Key: XXYNLHFBDGOGFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=CC=C(O3)S(=O)(=O)N4CCCC4
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

5-(5-(Pyrrolidin-1-ylsulfonyl)furan-2-yl)-3-(o-tolyl)-1,2,4-oxadiazole, commonly known as POSF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity

1,2,4-Oxadiazole derivatives, including those containing pyrrolidine rings, have been synthesized and found to exhibit significant antimicrobial activity. A study conducted by Krolenko, Vlasov, and Zhuravel (2016) synthesized new derivatives and performed a structure-activity study to examine their antimicrobial effects (K. Krolenko, S. Vlasov, I. A. Zhuravel, 2016). The findings suggest that modifications to the oxadiazole structure can enhance antimicrobial efficacy, offering a pathway for developing new antimicrobial agents.

Anticancer Activity

The oxadiazole ring system has also been explored for its potential in anticancer therapy. Research indicates that certain 1,2,4-oxadiazole derivatives can act as apoptosis inducers and possess anticancer properties. Zhang et al. (2005) identified a compound from this class that showed activity against breast and colorectal cancer cell lines. Their study also revealed the importance of the substituent patterns on the oxadiazole ring for biological activity, highlighting the potential for developing novel anticancer agents (Han-Zhong Zhang et al., 2005).

Synthesis of Novel Heterocyclic Compounds

Oxadiazole derivatives serve as key intermediates in the synthesis of various heterocyclic compounds with promising biological activities. The versatility of the oxadiazole ring allows for the creation of compounds with a wide range of biological effects, including analgesic, anti-inflammatory, and antimalarial properties. Research by Abbasi et al. (2018) discussed the diverse biological activities of oxadiazole derivatives and their application in synthesizing compounds for use in photosensitizers, liquid crystals, and organic light-emitting diodes, showcasing the broad utility of these compounds in scientific research (M. Abbasi et al., 2018).